![molecular formula C17H18N2O4 B5848996 N-(4-isopropylphenyl)-4-methoxy-3-nitrobenzamide](/img/structure/B5848996.png)
N-(4-isopropylphenyl)-4-methoxy-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-isopropylphenyl)-4-methoxy-3-nitrobenzamide, commonly known as INH1, is a small molecule inhibitor that has gained attention for its potential in cancer research. INH1 has been found to inhibit the RhoA-ROCK pathway, which is involved in cell migration and invasion.
Mechanism of Action
Target of Action
Similar compounds have been known to target enzymes involved in the suzuki–miyaura cross-coupling reactions .
Mode of Action
It’s plausible that it may interact with its targets through a mechanism similar to the suzuki–miyaura cross-coupling reactions . This reaction involves the formation of carbon-carbon bonds under mild and functional group tolerant conditions .
Biochemical Pathways
Similar compounds have been found to influence the suzuki–miyaura cross-coupling reactions , which are critical for various biochemical processes.
Pharmacokinetics
Similar compounds have been found in various parts of organisms, suggesting they may have broad distribution and potential bioavailability .
Result of Action
Similar compounds have been found to induce hydroxylation and demethylation in certain organisms , suggesting potential metabolic transformations.
Action Environment
The suzuki–miyaura cross-coupling reactions, which similar compounds may influence, are known to be environmentally benign .
Safety and Hazards
Future Directions
The future directions for research on this compound would depend on its potential applications. For example, if this compound has potential therapeutic applications, future research could focus on optimizing its synthesis, improving its selectivity for its biological targets, and evaluating its safety and efficacy in preclinical and clinical studies .
Properties
IUPAC Name |
4-methoxy-3-nitro-N-(4-propan-2-ylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4/c1-11(2)12-4-7-14(8-5-12)18-17(20)13-6-9-16(23-3)15(10-13)19(21)22/h4-11H,1-3H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZYHOCXXLHTGBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)OC)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.